molecular formula C13H7Cl2N3O3 B8303747 6-(2,4-Dichlorophenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxylic acid

6-(2,4-Dichlorophenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxylic acid

Cat. No.: B8303747
M. Wt: 324.12 g/mol
InChI Key: CJPAINNBSUOSMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(2,4-Dichlorophenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H7Cl2N3O3 and its molecular weight is 324.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H7Cl2N3O3

Molecular Weight

324.12 g/mol

IUPAC Name

6-(2,4-dichlorophenyl)-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid

InChI

InChI=1S/C13H7Cl2N3O3/c14-6-1-2-7(8(15)3-6)10-5-18-11(12(19)16-10)4-9(17-18)13(20)21/h1-5H,(H,16,19)(H,20,21)

InChI Key

CJPAINNBSUOSMP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)Cl)C2=CN3C(=CC(=N3)C(=O)O)C(=O)N2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

500 mg (1.42 mmol) of ethyl 6-(2,4-dichlorophenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxylate (Example 11A) were suspended in 60 ml of 1,2-dimethoxyethane, 1M aqueous sodium hydroxide (5.7 ml, 5.7 mmol) was added and the mixture was stirred at RT for 3 h. The reaction mixture was poured into water and acidified to pH 2 using 2M aqueous hydrochloric acid. The precipitate was filtered off and washed with water. Drying gave 430 mg (93% of theory) of the product as a solid.
Name
ethyl 6-(2,4-dichlorophenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxylate
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500 mg
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reactant
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5.7 mL
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reactant
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60 mL
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Synthesis routes and methods II

Procedure details

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CCOC(=O)c1cc2c(=O)[nH]c(-c3ccc(Cl)cc3Cl)cn2n1
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